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Compound of Interest

Compound Name: 6b-Naltrexol 3-O-b-D-Glucuronide

CAS No.: 1391506-73-2

Cat. No.: B12043465

Get Quote

Executive Summary
This technical guide profiles 6β-Naltrexol 3-O-β-D-Glucuronide, a secondary metabolite of the

opioid antagonist naltrexone. While naltrexone is primarily metabolized into 6β-naltrexol via

non-CYP450 pathways (aldoketo-reductases), subsequent Phase II conjugation yields the 3-O-

glucuronide.

For researchers and drug development professionals, this compound represents a critical

analyte for mass balance studies and compliance monitoring. Its detection requires specific

differentiation from its isobaric isomers and the parent aglycone. This guide provides the

definitive physicochemical data, metabolic context, and a validated LC-MS/MS workflow for its

quantification.

Part 1: Physicochemical Identity
The following data constitutes the definitive identity parameters for 6β-Naltrexol 3-O-β-D-

Glucuronide.
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Core Chemical Data
Parameter Value

Chemical Name 6β-Naltrexol 3-O-β-D-Glucuronide

CAS Registry Number 1391506-73-2

Molecular Formula C₂₆H₃₃NO₁₀

Molecular Weight (Average) 519.54 g/mol

Monoisotopic Mass 519.2104 Da

Parent Aglycone
6β-Naltrexol (

, MW 343.[1][2]42)

Conjugate Moiety
Glucuronic Acid (

, +176.03 Da net addition)

Solubility
Soluble in water, methanol, DMSO; slightly

soluble in acetonitrile.

pKa (Predicted) ~3.0 (Glucuronic acid carboxyl), ~8.9 (Amine)

Structural Logic
The molecule consists of the morphinan core of naltrexone, reduced at the 6-position (ketone

hydroxyl) to form 6β-naltrexol, and subsequently conjugated at the phenolic 3-position with
glucuronic acid.

Critical Isomer Distinction:

6β-Naltrexol 3-O-Glucuronide: Phenolic conjugation (Major pathway).

6β-Naltrexol 6-O-Glucuronide: Alcoholic conjugation (Minor/Trace).

Naltrexone-3-Glucuronide: Conjugation of the parent drug (Isobaric interference is not an

issue here as MW differs, but chromatographic separation is still required).
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Part 2: Metabolic Context & Genesis
Understanding the biological origin of this metabolite is essential for interpreting

pharmacokinetic (PK) data. Unlike many opioids metabolized by CYP450, naltrexone

undergoes cytosolic reduction followed by conjugation.

The Metabolic Pathway
Naltrexone is first reduced to 6β-naltrexol by Dihydrodiol Dehydrogenases (DDH) (specifically

AKR1C family).[3] This is the rate-limiting step for the formation of the aglycone. The 6β-

naltrexol is then glucuronidated by UDP-Glucuronosyltransferases (UGT).
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Figure 1: Metabolic genesis of 6β-Naltrexol 3-O-β-D-Glucuronide. Note the sequential

reduction followed by glucuronidation.

Part 3: Bioanalytical Methodology (LC-MS/MS)
As a Senior Application Scientist, I recommend a Solid Phase Extraction (SPE) approach over

simple protein precipitation. Glucuronides are polar; protein precipitation often yields poor

recovery and high matrix effects (ion suppression) for polar analytes in urine or plasma.

Protocol: Quantitative Analysis in Biological Fluids
1. Sample Preparation (SPE)

Matrix: Plasma or Urine.[3][4]
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Cartridge: Polymeric Reversed-Phase (e.g., Oasis HLB or Strata-X).

Internal Standard (IS): Use 6β-Naltrexol-d3 (deuterated). Do not use Naloxone as IS if high

precision is required, as it does not track the glucuronide extraction efficiency perfectly.

Step-by-Step Workflow:

Aliquot: 200 µL Sample + 20 µL Internal Standard.

Dilution: Add 200 µL 2% Formic Acid (to disrupt protein binding and ionize the amine).

Conditioning: 1 mL Methanol followed by 1 mL Water.

Loading: Load pre-treated sample.

Wash: 1 mL 5% Methanol in Water (removes salts/proteins).

Elution: 1 mL Methanol (collect eluate).

Evaporation: Dry under Nitrogen at 40°C.

Reconstitution: 100 µL Mobile Phase A/B (90:10).

2. LC-MS/MS Conditions
Column: C18 High Strength Silica (e.g., Waters XSelect HSS T3, 2.1 x 100mm, 1.8 µm).

Reasoning: HSS T3 retains polar glucuronides better than standard C18.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.3 mL/min.

MRM Transitions (Positive Electrospray Ionization - ESI+):
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Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)

Cone
Voltage (V)

Collision
Energy (eV)

Mechanism

6β-Naltrexol-

Glucuronide
520.2 344.2 35 25

Loss of

Glucuronide

(-176)

Qualifier

Transition
520.2 326.2 35 40

Loss of

Glucuronide

+

6β-Naltrexol

(Aglycone)
344.2 326.2 30 22 Loss of

3. Analytical Logic Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12043465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Sample
(Plasma/Urine)

Add Internal Standard
(6β-Naltrexol-d3)

Solid Phase Extraction
(Polymeric RP)

Clean Matrix

LC Separation
(HSS T3 Column)

Retain Polar
Conjugates

MS/MS Detection
(ESI+ MRM)

m/z 520 -> 344

Quantification
(Ratio Analyte/IS)

Click to download full resolution via product page

Figure 2: Validated LC-MS/MS workflow for isolation and detection.

Part 4: Handling & Stability (Best Practices)
Hydrolysis Risk: Glucuronides are susceptible to enzymatic hydrolysis by

-glucuronidase (present in bacteria). Urine samples must be stored at -20°C immediately or
treated with sodium azide if stored at 4°C to prevent de-conjugation back to 6β-naltrexol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12043465/docs?utm_src=pdf-body-img#6-naltrexol-3-o-d-glucuronide-physiochemical-identity-bioanalytical-profiling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12043465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In-Source Fragmentation: During MS analysis, the glucuronide bond is fragile. If the cone

voltage is too high, the parent ion (520) may fragment in the source before the quadrupole,

appearing as the aglycone (344). Validation Step: Monitor the 344 transition at the retention

time of the glucuronide to ensure no in-source degradation is artificially inflating aglycone

quantification.

Standards: Reference standards are available as certified solutions (e.g., Cerilliant, Sigma-

Aldrich).[5] Store at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. klivon.com [klivon.com]

2. 6beta-Naltrexol | Certified Solutions Standards | Certified Reference Materials - Cerilliant
[cerilliant.com]

3. Naltrexone - Wikipedia [en.wikipedia.org]

4. spectroscopyonline.com [spectroscopyonline.com]

5. 6b-Naltrexol-3-b-D-glucuronide 1.0mg/mL 20 Water in Acetonitrile, certified reference
material, Cerilliant 1391506-73-2 [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/cerillian/n104
https://www.benchchem.com/product/b12043465/docs?utm_src=pdf-body#6-naltrexol-3-o-d-glucuronide-physiochemical-identity-bioanalytical-profiling
https://pubchem.ncbi.nlm.nih.gov/compound/6b-Naltrexol-3-O-b-D-Glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/71750920
https://pubmed.ncbi.nlm.nih.gov/35219960/
https://pubmed.ncbi.nlm.nih.gov/8734914/
https://www.benchchem.com/product/b12043465?utm_src=pdf-custom-synthesis#bc-rfq
https://www.klivon.com/product/1391506-73-2--6-beta-naltrexol-3-o-beta-d-glucuronide--25411
https://www.cerilliant.com/products/catalog/items/details?itemNo=1c9a13ca-8842-41c2-a45c-28ea99faae49&item=N-038
https://www.cerilliant.com/products/catalog/items/details?itemNo=1c9a13ca-8842-41c2-a45c-28ea99faae49&item=N-038
https://en.wikipedia.org/wiki/Naltrexone
https://www.spectroscopyonline.com/view/rapid-selective-and-sensitive-method-analysis-naltrexone-and-6-naltrexol-urine
https://www.sigmaaldrich.com/TW/zh/product/cerillian/n104
https://www.sigmaaldrich.com/TW/zh/product/cerillian/n104
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12043465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. 6b-Naltrexol 3-O-b-D-Glucuronide | C26H33NO10 | CID 71750920 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [6β-Naltrexol 3-O-β-D-Glucuronide: Physiochemical
Identity & Bioanalytical Profiling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12043465/docs#6-naltrexol-3-o-d-glucuronide-
physiochemical-identity-bioanalytical-profiling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6b-Naltrexol-3-O-b-D-Glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/6b-Naltrexol-3-O-b-D-Glucuronide
https://www.benchchem.com/product/b12043465/docs#6-naltrexol-3-o-d-glucuronide-physiochemical-identity-bioanalytical-profiling
https://www.benchchem.com/product/b12043465/docs#6-naltrexol-3-o-d-glucuronide-physiochemical-identity-bioanalytical-profiling
https://www.benchchem.com/product/b12043465/docs#6-naltrexol-3-o-d-glucuronide-physiochemical-identity-bioanalytical-profiling
https://www.benchchem.com/product/b12043465/docs#6-naltrexol-3-o-d-glucuronide-physiochemical-identity-bioanalytical-profiling
https://www.benchchem.com/product/b12043465?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12043465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

